Cas no 1568-74-7 (1,1':3',1''-Terphenyl, 4,4''-dimethoxy-)

1,1':3',1''-Terphenyl, 4,4''-dimethoxy- structure
1568-74-7 structure
Product Name:1,1':3',1''-Terphenyl, 4,4''-dimethoxy-
CAS No:1568-74-7
Molecular Formula:C20H18O2
Molecular Weight:290.35572
CID:1332229
PubChem ID:4608762

1,1':3',1''-Terphenyl, 4,4''-dimethoxy- Properties

Names and Identifiers

    • 1,1':3',1''-Terphenyl, 4,4''-dimethoxy-
    • 4,4''-DIMETHOXY-(1,1',3',1'')TERPHENYL
    • 4,4''''-Dimethoxy-[1,1'';3'',1'''']terphenyl
    • DTXSID70404834
    • SCHEMBL1180429
    • 1568-74-7
    • CNIVKSMELXXQAZ-UHFFFAOYSA-N
    • AKOS024330610
    • BDBM50131560
    • 1,3-bis(4-methoxyphenyl)benzene
    • 4,4''-Dimethoxy-[1,1';3',1'']terphenyl
    • 4,4'-Dimethoxy-[1,1'3',1']Terphenyl
    • CHEMBL66511
    • 4,4''-dimethoxy-(1,1':3',1'')-terphenyl
    • InChIKey: CNIVKSMELXXQAZ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C20H18O2/c1-21-19-10-6-15(7-11-19)17-4-3-5-18(14-17)16-8-12-20(22-2)13-9-16/h3-14H,1-2H3
    • SMILES: COC1=CC=C(C=C1)C2=CC(=CC=C2)C3=CC=C(C=C3)OC

Computed Properties

  • Exact Mass: 290.13074
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 290.130679813g/mol
  • Heavy Atom Count: 22
  • Complexity: 284
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 5.1
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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